Cas no 146076-50-8 (1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI))

1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI) structure

146076-50-8 structure

Product Name:1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI)

CAS No:146076-50-8

Molecular Formula:C₉H₆N₂

Molecular Weight:142.15734

CID:101347

PubChem ID:57357518

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1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI) Properties

Names and Identifiers

- 1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI)
- 1H-Pyrrolo[3,4:3,4]cyclobuta[1,2-b]pyridine(9CI)
- 6H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine
- DTXSID60723708
- 146076-50-8
- InChIKey： FQQHXBCNBGCSRC-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H6N2/c1-2-6-7-4-10-5-8(7)9(6)11-3-1/h1-5,11H
- SMILES： N1C=CC=C2C3=CN=CC3=C12

Computed Properties

Exact Mass: 142.053098200g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 142.053098200g/mol
Heavy Atom Count: 11
Complexity: 169
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Topological Polar Surface Area: 28.7Å²

1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI) Related Literature

1. A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†

Gurpreet Singh,Manoj Kumar,Kamaldeep Sharma,Vandana Bhalla Green Chem., 2016,18, 3278-3285
2. Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†

Mohamed S. A. Hamza,Andrew G. Cregan,Nicola E. Brasch,Rudi van Eldik Dalton Trans., 2003, 596-602
3. B-TUD-1: a versatile mesoporous catalyst†

Adeline Ranoux,Kristina Djanashvili,Isabel W. C. E. Arends,Ulf Hanefeld RSC Adv., 2013,3, 21524-21534
4. Graphene oxide–peptide nanoassembly as a general approach for monitoring the activity of histone deacetylases†

Ping Liang,Qing Li,Zhan Wu,Jian-Hui Jiang,Ru-Qin Yu Analyst, 2016,141, 3989-3992
5. A Pyrone Strategy for the Synthesis of 3-Acyltetramic Acids

J. Chem. Res. (S), 1999, 250-251
6. Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†

Dattatray Chadar,Soniya S. Rao,Shridhar P. Gejji,Bharat Ugale,C. M. Nagaraja,Milind Nikalje,Sunita Salunke-Gawali RSC Adv., 2015,5, 76419-76423
7. Photo-responsive bio-inspired adhesives: facile control of adhesion strength via a photocleavable crosslinker†

Minkyu Kim,Hoyong Chung Polym. Chem., 2017,8, 6300-6308
8. Microfluidic integration of substantially round glass capillaries for lateral patch clamping on chip

Wee-Liat Ong,Kum-Cheong Tang,Ajay Agarwal,Ranganathan Nagarajan,Lian-Wee Luo,Levent Yobas Lab Chip, 2007,7, 1357-1366
9. Size dependence of gold clusters with precise numbers of atoms in aerobic oxidation of d-glucose†

Junying Zhang,Zhimin Li,Jiahui Huang,Chao Liu,Feng Hong,Kai Zheng,Gao Li Nanoscale, 2017,9, 16879-16886
10. Intracellular cleavable poly(2-dimethylaminoethyl methacrylate) functionalized mesoporous silica nanoparticles for efficient siRNA delivery in vitro and in vivo†

Daoshu Lin,Qiang Cheng,Qian Jiang,Yuanyu Huang,Zheng Yang,Shangcong Han,Yuning Zhao,Shutao Guo,Zicai Liang,Anjie Dong Nanoscale, 2013,5, 4291-4301

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